N-cyclopropyl-1-[1-(2-methylsulfanylacetyl)piperidin-4-yl]piperidine-3-carboxamide

• IUPAC Name: N-cyclopropyl-1-[1-(2-methylsulfanylacetyl)piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C17H29N3O2S/c1-23-12-16(21)19-9-6-15(7-10-19)20-8-2-3-13(11-20)17(22)18-14-4-5-14/h13-15H,2-12H2,1H3,(H,18,22)
• InChI Key: YOYKGKCBYJTUPT-UHFFFAOYSA-N
• Canonical SMILES: CSCC(=O)N1CCC(CC1)N2CCCC(C2)C(=O)NC3CC3
• Molecular Formula: C17H29N3O2S
• Molecular Weight: 339.5 g/mol

Description

N-cyclopropyl-1-[1-(2-methylsulfanylacetyl)piperidin-4-yl]piperidine-3-carboxamide is a complex organic compound that features a piperidine ring, a common structure in many pharmacologically active molecules

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-1-[1-(2-methylsulfanylacetyl)piperidin-4-yl]piperidine-3-carboxamide typically involves multi-step organic synthesis. The process begins with the preparation of the piperidine ring, followed by the introduction of the cyclopropyl group and the 2-methylsulfanylacetyl group. Common reagents used in these steps include cyclopropyl bromide, 2-methylsulfanylacetyl chloride, and various catalysts to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-1-[1-(2-methylsulfanylacetyl)piperidin-4-yl]piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the 2-methylsulfanylacetyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group in the piperidine ring can be reduced to form alcohols.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the sulfur atom can yield sulfoxides or sulfones, while reduction of the carbonyl group can yield alcohols.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe to study biological processes involving piperidine derivatives.

Medicine: Its structure suggests potential pharmacological activity, making it a candidate for drug development.

Industry: It can be used in the synthesis of materials with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of N-cyclopropyl-1-[1-(2-methylsulfanylacetyl)piperidin-4-yl]piperidine-3-carboxamide is not fully understood. it is likely to interact with molecular targets such as enzymes or receptors due to its piperidine ring. The specific pathways involved would depend on the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Piperidine: A simpler structure that serves as a building block for many pharmacologically active compounds.

Cyclopropylamine: Contains a cyclopropyl group and is used in various chemical syntheses.

2-Methylsulfanylacetyl derivatives: Compounds with similar functional groups that may have comparable reactivity.

Uniqueness

N-cyclopropyl-1-[1-(2-methylsulfanylacetyl)piperidin-4-yl]piperidine-3-carboxamide is unique due to its combination of a piperidine ring, a cyclopropyl group, and a 2-methylsulfanylacetyl group. This combination of functional groups may confer unique chemical and biological properties, making it a valuable compound for research and development.